Cas no 1025593-38-7 (3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile)

• Product Name: 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile
• CAS No: 1025593-38-7
• MF: C₁₇H₁₄F₂N₂O₂S
• MW: 348.367069721222
• MDL: MFCD00245284
• CID: 5176072
• Update Time: 2026-03-04

3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2,4-DIFLUOROPHENYL)AMINO)-2-((3,5-DIMETHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• 2-Propenenitrile, 3-[(2,4-difluorophenyl)amino]-2-[(3,5-dimethylphenyl)sulfonyl]-
• 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile

• MDL： MFCD00245284
• Inchi： 1S/C17H14F2N2O2S/c1-11-5-12(2)7-14(6-11)24(22,23)15(9-20)10-21-17-4-3-13(18)8-16(17)19/h3-8,10,21H,1-2H3/b15-10-
• InChI Key： BNTLCOALGCQAOC-GDNBJRDFSA-N
• SMILES： S(/C(/C#N)=C\NC1C=CC(=CC=1F)F)(C1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 610
• XLogP3: 4.3
• Topological Polar Surface Area: 78.3

Additional information on 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile

3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1025593-38-7): A Comprehensive Overview

3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1025593-38-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as aryl sulfonyl acrylonitriles. Its unique structural features and potential biological activities make it a subject of extensive study and development.

The molecular structure of 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile is characterized by a central acrylonitrile group flanked by an aryl sulfonyl moiety and an aryl amino group. The presence of fluorine atoms in the aryl amino group and methyl groups in the aryl sulfonyl moiety imparts distinct chemical and physical properties to the molecule. These features contribute to its stability, solubility, and reactivity, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to selectively target these enzymes without affecting other critical cellular processes makes this compound an attractive candidate for further investigation.

In addition to its enzymatic inhibition properties, 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile has also been studied for its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This dual mechanism of action—targeting both kinases and inflammatory pathways—suggests that this compound could be developed into a multifunctional therapeutic agent.

The synthesis of 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile involves a series of well-defined chemical reactions that are optimized for yield and purity. Key steps include the formation of the aryl sulfonyl intermediate through sulfonation reactions and the subsequent coupling with the aryl amino group via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the process.

The physicochemical properties of 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile, including its solubility, stability, and bioavailability, are crucial for its pharmaceutical development. Extensive characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has provided detailed insights into its molecular structure and behavior in different environments. These data are essential for optimizing formulation strategies and ensuring optimal therapeutic outcomes.

Clinical trials involving 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to tolerability and pharmacokinetic profiles. Ongoing phase II trials are focused on assessing its therapeutic potential in specific disease indications such as cancer and inflammatory disorders.

The future prospects for 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile are promising. Its unique combination of structural features and biological activities positions it as a potential lead compound for the development of novel therapeutics. Continued research efforts will likely uncover additional applications and optimize its use in clinical settings.

In conclusion, 3-((2,4-Difluorophenyl)amino)-2-((3,5-dimethylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1025593-38-7) represents a significant advancement in the field of medicinal chemistry. Its potential as a selective enzyme inhibitor and anti-inflammatory agent makes it a valuable candidate for further exploration and development. As research progresses, this compound is poised to play a crucial role in addressing unmet medical needs and improving patient outcomes.